Cas no 21129-06-6 (1,1-Propanediol,2-phenyl-, 1,1-diacetate)

1,1-Propanediol,2-phenyl-, 1,1-diacetate structure
21129-06-6 structure
Product Name:1,1-Propanediol,2-phenyl-, 1,1-diacetate
CAS No:21129-06-6
MF:C13H16O4
MW:236.263744354248
CID:260749
PubChem ID:239459
Update Time:2025-04-19

1,1-Propanediol,2-phenyl-, 1,1-diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,1-Propanediol,2-phenyl-, 1,1-diacetate
    • (1-acetyloxy-2-phenyl-propyl) acetate
    • 2-Phenyl-1.1-diacetoxy-propan
    • 2-phenylpropane-1,1-diyl diacetate
    • NSC-44550
    • 2-Phenyl-propane-1,1-diol diacetate
    • 21129-06-6
    • ZBGDNICKLCRTBW-UHFFFAOYSA-N
    • 1-(Acetyloxy)-2-phenylpropyl acetate #
    • NSC44550
    • Inchi: 1S/C13H16O4/c1-9(12-7-5-4-6-8-12)13(16-10(2)14)17-11(3)15/h4-9,13H,1-3H3
    • InChI Key: ZBGDNICKLCRTBW-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(C)C1C=CC=CC=1)OC(C)=O

Computed Properties

  • Exact Mass: 236.10488
  • Monoisotopic Mass: 236.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.109
  • Boiling Point: 314.9°Cat760mmHg
  • Flash Point: 150.5°C
  • Refractive Index: 1.498
  • PSA: 52.6
  • LogP: 2.24240
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